tert-butyl 4-amino-1H-benzo[d]imidazole-1-carboxylate

• IUPAC Name: tert-butyl 4-aminobenzimidazole-1-carboxylate
• InChI: InChI=1S/C12H15N3O2/c1-12(2,3)17-11(16)15-7-14-10-8(13)5-4-6-9(10)15/h4-7H,13H2,1-3H3
• InChI Key: KMNMNTDCWQCPOO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=NC2=C(C=CC=C21)N
• Molecular Formula: C12H15N3O2
• DSSTOX Substance ID: DTXSID501200331
• Molecular Weight: 233.27 g/mol
• CAS RN: 208772-74-1

Description

“tert-butyl 4-amino-1H-benzo[d]imidazole-1-carboxylate” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

The synthesis of imidazole-containing compounds has seen significant advances in recent years. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Molecular Structure Analysis

The molecular formula of “tert-butyl 4-amino-1H-benzo[d]imidazole-1-carboxylate” is C17H23N3O2. It contains an imidazole ring, which is a five-membered heterocyclic moiety.

Chemical Reactions Analysis

Imidazole is amphoteric in nature, meaning it shows both acidic and basic properties. It is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

“tert-butyl 4-amino-1H-benzo[d]imidazole-1-carboxylate” is a solid substance. It has a molecular weight of 301.39. It should be stored in a dry place at a temperature between 2-8°C.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak.

Synthesis routes and methods

Procedure details

To a solution of 1,1-dimethylethyl 4-nitro-1H-benzimidazole-1-carboxylate (0.95 g, 3.6 mmol) in ethanol (20 mL) was added 10% palladium carbon (0.10 g), and the mixture was stirred under hydrogen atmosphere at room temperature for 4 hours. The reaction solution was filtered through a Celite, the Celite was washed with ethanol, and then the filtrate was concentrated under reduced pressure to obtain the title compound (0.84 g, quantitative).